4-(Indan-5-yloxymethyl)-benzoic acid
Overview
Description
4-(Indan-5-yloxymethyl)-benzoic acid, also known as IBX, is a versatile and powerful oxidant commonly used in organic synthesis. It was first reported by J. W. Bats and co-workers in 1994 and has since gained significant attention in the scientific community due to its unique properties and wide range of applications.
Scientific Research Applications
Chemical Structure and Bioactivity
4-(Indan-5-yloxymethyl)-benzoic acid is a compound that has not been directly addressed in the literature I reviewed. However, the scientific research around benzoic acid derivatives offers a broader context within which to consider its potential applications. Benzoic acid derivatives are known for their diverse bioactivities, including antimicrobial and antifungal properties. For instance, benzoic acid itself has been shown to regulate gut functions due to its antibacterial and antifungal nature, potentially improving growth and health by promoting digestion, absorption, barrier functions, and modulating the gut microbiota and immune system (Mao et al., 2019).
Pharmacokinetics and Toxicology
Understanding the pharmacokinetics and toxicology of benzoic acid and its derivatives is crucial for their application in scientific research. A study on the pharmacokinetics of benzoic acid across species, including rats, guinea pigs, and humans, provides insight into its metabolism, demonstrating how benzoic acid is metabolized to hippuric acid and the implications for dietary exposures (Hoffman & Hanneman, 2017). Such studies lay the groundwork for understanding the metabolic fate of related compounds like 4-(Indan-5-yloxymethyl)-benzoic acid.
Environmental and Industrial Applications
The degradation of pharmaceuticals and personal care products in the environment, including those related to benzoic acid, highlights the need for advanced oxidation processes (AOPs) to manage their impacts. Research on the degradation of acetaminophen, for example, provides a model for how AOPs can be applied to remove complex organic compounds from water, potentially applicable to the breakdown of specific benzoic acid derivatives (Qutob et al., 2022).
properties
IUPAC Name |
4-(2,3-dihydro-1H-inden-5-yloxymethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O3/c18-17(19)14-6-4-12(5-7-14)11-20-16-9-8-13-2-1-3-15(13)10-16/h4-10H,1-3,11H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIJFUZLNVSGATG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)OCC3=CC=C(C=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701207490 |
Source
|
| Record name | 4-[[(2,3-Dihydro-1H-inden-5-yl)oxy]methyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701207490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Indan-5-yloxymethyl)-benzoic acid | |
CAS RN |
149288-65-3 |
Source
|
| Record name | 4-[[(2,3-Dihydro-1H-inden-5-yl)oxy]methyl]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=149288-65-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[[(2,3-Dihydro-1H-inden-5-yl)oxy]methyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701207490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester](/img/structure/B3335790.png)
![cis-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole Hydrochloride](/img/structure/B3335799.png)
![6-Chlorobenzo[C][1,8]naphthyridine](/img/structure/B3335834.png)
